Cas no 871254-62-5 (1-(2,4-dichloropyrimidin-5-yl)ethan-1-one)

• Product Name: 1-(2,4-dichloropyrimidin-5-yl)ethan-1-one
• CAS No: 871254-62-5
• MF: C₆H₄Cl₂N₂O
• MW: 191.014759063721
• MDL: MFCD09754024
• CID: 837948
• PubChem ID: 21274708
• Update Time: 2024-10-26

1-(2,4-dichloropyrimidin-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dichloropyrimidin-5-yl)ethanone
• 1-(2,4-dichloro pyrimidin-5-yl)ethan-1-one
• 1-(2,4-DICHLORO-PYRIMIDIN-5-YL)-ETHANONE
• 1-(2,4-DICHLOROPYRIMIDIN-5-YL)ETHAN-1-ONE
• AK126287
• 2,4-dichloro-5-acetylpyrimidine
• LQPFSUBPAKSGQX-UHFFFAOYSA-N
• FCH833470
• OR51968
• AB51506
• AX8243802
• ST1140941
• Ethanone, 1-(2,4-dichloro-5-pyrimidinyl)-
• 1-(2,4-Dichloro-5-pyrimidinyl)ethanone (ACI)
• CS-0052919
• AS-42527
• Z608061912
• WJB25462
• DB-115720
• MFCD09754024
• SCHEMBL1320432
• 1-(2,4-Dichlorpyrimidin-5-yl)ethanone
• DTXSID00611872
• AKOS006229947
• 871254-62-5
• EN300-399308
• 1-(2,4-dichloropyrimidin-5-yl)ethan-1-one

• MDL： MFCD09754024
• Inchi： 1S/C6H4Cl2N2O/c1-3(11)4-2-9-6(8)10-5(4)7/h2H,1H3
• InChI Key： LQPFSUBPAKSGQX-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(Cl)=NC(Cl)=NC=1

Computed Properties

• Exact Mass: 189.9700681g/mol
• Monoisotopic Mass: 189.9700681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8
• XLogP3: 1.8

1-(2,4-dichloropyrimidin-5-yl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones